Cas no 107995-96-0 (1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-[(4-nitrophenyl)methyl]-)

• Product Name: 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-[(4-nitrophenyl)methyl]-
• CAS No: 107995-96-0
• MF: C₁₉H₃₀N₂O₇
• MW: 398.450706005096
• CID: 1189728
• Update Time: 2024-08-05

1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane,16-[(4-nitrophenyl)methyl]-
• 1,4,7,10,13-Pentaoxa-16-azacyclooctadecane, 16-[(4-nitrophenyl)methyl]-

• Inchi： 1S/C19H30N2O7/c22-21(23)19-3-1-18(2-4-19)17-20-5-7-24-9-11-26-13-15-28-16-14-27-12-10-25-8-6-20/h1-4H,5-17H2
• InChI Key： UZSNCYASMMCENI-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=C([N+]([O-])=O)C=C2)CCOCCOCCOCCOCC1

Computed Properties

• Exact Mass: 398.2054

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 551.7±45.0 °C(Predicted)
• PSA: 92.53
• pka: 6.03±0.20(Predicted)